methyl 3-[(4-methylbenzyl)thio]propanoate

• IUPAC Name: methyl 3-[(4-methylphenyl)methylsulfanyl]propanoate
• InChI: InChI=1S/C12H16O2S/c1-10-3-5-11(6-4-10)9-15-8-7-12(13)14-2/h3-6H,7-9H2,1-2H3
• InChI Key: WRHHPYRVOBOVLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCCC(=O)OC
• Molecular Formula: C12H16O2S
• Molecular Weight: 224.32 g/mol

Description

Methyl 3-[(4-methylbenzyl)thio]propanoate is an organic compound that belongs to the class of thioesters. It is a colorless liquid with a fruity odor and is commonly used in the field of organic synthesis.

Mechanism of Action

The mechanism of action of methyl 3-[(4-methylbenzyl)thio]propanoate is not well understood. However, it is believed to act as a thiol-ester exchange reagent and a thioesterification catalyst. It has also been shown to be a potent inhibitor of acetylcholinesterase, an enzyme that plays a crucial role in the nervous system.
Biochemical and Physiological Effects
Methyl 3-[(4-methylbenzyl)thio]propanoate has been shown to have a range of biochemical and physiological effects. It has been found to have antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new pain-relieving drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl 3-[(4-methylbenzyl)thio]propanoate is its ease of synthesis. It is also relatively stable and can be stored for long periods without significant degradation. However, it has some limitations, such as its low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are several future directions for research on methyl 3-[(4-methylbenzyl)thio]propanoate. One potential area of research is the development of new antimicrobial agents based on the compound's antifungal and antibacterial properties. Another potential area of research is the development of new pain-relieving drugs based on the compound's anti-inflammatory and analgesic effects. Additionally, further research is needed to better understand the compound's mechanism of action and to explore its potential applications in other areas of scientific research.
Conclusion
Methyl 3-[(4-methylbenzyl)thio]propanoate is a versatile compound that has a range of scientific research applications. Its ease of synthesis, stability, and potential for use in the development of new antimicrobial and pain-relieving drugs make it an attractive candidate for further research. However, more research is needed to fully understand the compound's mechanism of action and to explore its potential applications in other areas of scientific research.

Scientific Research Applications

Methyl 3-[(4-methylbenzyl)thio]propanoate has been extensively used in scientific research. It has been found to be a useful building block for the synthesis of various compounds such as thioesters, thiolactones, and thioamides. It has also been used as a reagent in the synthesis of natural products and pharmaceuticals.